Cas no 1239844-58-6 (Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate
• CAS No: 1239844-58-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4689993
• Update Time: 2025-10-29

Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(allyloxy)-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 1-methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate
• Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H14N2O3/c1-4-6-15-9-7-8(11-12(9)3)10(13)14-5-2/h4,7H,1,5-6H2,2-3H3
• InChI Key： WJZYTJGMVFGEPA-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC(C(=O)OCC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Topological Polar Surface Area: 53.4

Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate

Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate, also known by its CAS number 1239844-58-6, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate consists of a pyrazole ring substituted with a methyl group, an ethoxy group, and a propenyl ether moiety. These substituents contribute to its reactivity and functionality, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the propenyl ether group in Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate enhances its ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for designing novel therapeutic agents. Additionally, the ethoxy group facilitates solubility in organic solvents, which is advantageous for various synthetic procedures.

The synthesis of Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate involves a multi-step process that typically starts with the preparation of the pyrazole core. This is followed by selective substitution reactions to introduce the desired substituents. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, ensuring high yields and purity. Such advancements in synthetic chemistry have significantly contributed to the scalability of this compound for large-scale production.

From an analytical perspective, Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate exhibits distinct spectroscopic characteristics that are valuable for structural elucidation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its structure. The integration of these analytical tools has not only improved the accuracy of structural determination but also facilitated quality control during manufacturing processes.

In terms of applications, Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate finds utility in agrochemicals, where it serves as an intermediate for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it effective in controlling pests and diseases. Furthermore, this compound has shown potential in polymer chemistry as a building block for functional polymers with tailored properties.

Looking ahead, the demand for Ethyl 1-Methyl-5-(prop-2-en-1-yloxy)-1H-pyrazole-3-carboxylate is expected to grow due to its expanding range of applications. Market trends indicate a rising interest in sustainable chemical processes, which aligns with the eco-friendly synthesis methods being developed for this compound. As research continues to uncover new functionalities and uses, Ethyl 1-Methyl